molecular formula C4H14N3PS B043497 n-Butylphosphorothioic triamide CAS No. 94317-64-3

n-Butylphosphorothioic triamide

Cat. No. B043497
CAS RN: 94317-64-3
M. Wt: 167.22 g/mol
InChI Key: HEPPIYNOUFWEPP-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of NBPT involves the reaction of thiophosphoryl chloride with n-butylamine, leading to the formation of the key intermediate N-n-butylaminothiophosphoryl dichloride, which upon further reaction yields NBPT. The process demonstrates an overall yield of 65.1%, with optimal conditions being a molar ratio of thiophosphoryl chloride to n-butylamine of 1:1.5, among other factors (Su Wei-ke, 2012).

Molecular Structure Analysis

The molecular structure of NBPT and related compounds has been elucidated through various spectroscopic methods and X-ray diffraction. These analyses reveal details about the bonding, arrangement, and conformation of atoms within the molecule, providing insights into the stability and reactivity of NBPT. For instance, the structure of a related compound, N,N',N''-tricyclohexylphosphorothioic triamide, was determined to have a P=S bond length within the expected range, influenced by N-H...S=P hydrogen bonds, indicating a stable phosphorothioic structure (M. Pourayoubi et al., 2014).

Chemical Reactions and Properties

NBPT exhibits several chemical reactions, primarily its role as a urease inhibitor in soil. It retards the hydrolysis of urea by forming a compound more effective than NBPT itself for this purpose. This reaction is crucial for its application in agriculture to reduce volatilization of ammonia from urea-based fertilizers (Gregory W. McCarty et al., 1989).

Scientific Research Applications

  • Soil Fertility and Plant Growth :

    • N-(n-butyl) thiophosphoric triamide has been found effective in delaying urea hydrolysis in soils, which is beneficial for maintaining soil fertility and enhancing plant growth. It has shown to reduce soil constraints and improve the effectiveness of urea fertilizers in different soil conditions (Lu et al., 1989).
    • Amending urea fertilizer with 0.01% of this compound can significantly reduce adverse effects on seed germination, seedling growth, and early plant growth in the soil (Bremner & Krogmeier, 1988).
  • Enhancing Urea Efficiency in Agriculture :

    • As a urease inhibitor, n-Butylphosphorothioic triamide is effective in increasing urea efficiency, particularly in tropical rice systems. It reduces ammonia loss and nitrification loss, making it a valuable tool for sustainable agriculture (Byrnes & Freney, 1995).
    • The compound is more effective than other soil urease inhibitors, which makes it a considerable option for fertilizer amendment to retard urea hydrolysis in soil (Bremner & Chai, 1986).
  • Synthesis and Chemical Applications :

    • An improved process for preparing N-n-butylthiophosphoric triamide has been developed, which could have implications for its large-scale production and use in various applications (Su Wei-ke, 2012).
    • The compound's potential in biochemical applications and as O-donor ligands has been explored, indicating its versatility beyond soil and agricultural applications (Keikha et al., 2016).

Mechanism of Action

Target of Action

The primary target of N-Butylphosphorothioic Triamide (NBPT) is the enzyme urease . Urease is pervasive in soil microorganisms and plays a crucial role in the nitrogen cycle by converting urea into ammonia .

Mode of Action

NBPT functions as an inhibitor of urease . By inhibiting the activity of urease, NBPT slows down the conversion of urea into ammonia . This is particularly important when urea is applied as a fertilizer, as it prevents the rapid volatilization of ammonia, allowing more time for the urea to be utilized by plants .

Biochemical Pathways

The inhibition of urease by NBPT affects the nitrogen cycle in the soil . Under normal conditions, urease converts urea into ammonia, which can then be used by plants. If the production of ammonia exceeds the rate at which it can be utilized by plants, it can volatilize and be lost to the atmosphere . By inhibiting urease, NBPT slows down this process, reducing the loss of ammonia and increasing the efficiency of urea-containing fertilizers .

Result of Action

The result of NBPT’s action is an increase in the efficiency of urea-containing fertilizers . This can lead to increased plant growth and yield .

Action Environment

The action of NBPT is influenced by various environmental factors. The presence and activity of urease-producing microorganisms in the soil, the pH and temperature of the soil, and the presence of urea all influence the effectiveness of NBPT . Additionally, the formulation of the fertilizer product (e.g., granular vs. liquid) can also impact the effectiveness of NBPT .

Safety and Hazards

NBPT is labeled with the signal word “Danger” according to GHS labeling . It can cause skin and eye irritation and may cause respiratory irritation . Precautionary measures include avoiding contact with skin, eyes, and clothing, avoiding ingestion and inhalation, and using personal protective equipment .

Future Directions

NBPT is widely used as a urease inhibitor in agriculture to increase the efficiency of urea-based fertilizers . Future research could focus on improving the efficiency of NBPT at high temperatures, as well as exploring its potential uses in other applications .

properties

IUPAC Name

N-diaminophosphinothioylbutan-1-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H14N3PS/c1-2-3-4-7-8(5,6)9/h2-4H2,1H3,(H5,5,6,7,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HEPPIYNOUFWEPP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNP(=S)(N)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H14N3PS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID4044747
Record name N-Butylphosphorothioic triamide
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Molecular Weight

167.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Dry Powder; NKRA; Other Solid; Pellets or Large Crystals
Record name Phosphorothioic triamide, N-butyl-
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Product Name

n-Butylphosphorothioic triamide

CAS RN

94317-64-3
Record name N-(n-Butyl)thiophosphoric triamide
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Record name N-Butylphosphorothioic triamide
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Record name Phosphorothioic triamide, N-butyl-
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Record name N-Butylphosphorothioic triamide
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Record name N-butylphosphorothioic triamide
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Record name Phosphorothioic triamide, N-butyl
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Record name N-BUTYLPHOSPHOROTHIOIC TRIAMIDE
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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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